Galacardin B
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Description
Galacardin B is a natural product found in Saccharothrix with data available.
Scientific Research Applications
Antimicrobial Properties
Galacardin B, identified in a strain of Saccharothrix sp. SANK 64289, is a member of glycopeptide antibiotics structurally related to beta-avoparcin. It differs in its sugar composition, containing one mole of galactose. This compound demonstrates strong antimicrobial activity against Gram-positive bacteria and has shown excellent in vivo protective activity against Staphylococcus aureus infection in mice (Takeuchi et al., 1992).
Cardioprotective and Antihypertensive Effects
Several studies have explored the cardioprotective properties of compounds related to this compound, such as galanin fragments and galangin. These studies found that galanin and its fragments have protective effects against myocardial ischemia/reperfusion (I/R) injury, potentially offering a treatment strategy for ischemic heart disease (Timotin et al., 2017). Galangin, another related compound, has been shown to alleviate signs of metabolic syndrome and cardiac abnormalities in rats, potentially through anti-inflammatory and antioxidant mechanisms (Prasatthong et al., 2021).
Galectin-3 in Cardiac Remodeling
Galectin-3, a β-galactoside-binding lectin, is upregulated in heart failure and associated with cardiac remodeling. It plays a role in activating fibroblasts and macrophages, contributing to cardiac fibrosis, making it a potential biomarker in heart failure (de Boer et al., 2010).
Gene Delivery in Cardiac Research
Studies have also explored the use of β-galactosidase, a related enzyme to this compound, in gene delivery techniques for myocardial performance enhancement. This approach involves the use of adenoviral vectors and albumin-coated microbubbles to target the heart tissue specifically (Davidson et al., 2001).
Properties
CAS No. |
137801-54-8 |
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Molecular Formula |
C95H111Cl2N9O41 |
Molecular Weight |
2105.8 g/mol |
IUPAC Name |
2-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-48-[3-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-chloro-22-(3-chloro-4-hydroxyphenyl)-19-[[2-[4-[3,4-dihydroxy-6-methyl-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxyphenyl]-2-(methylamino)acetyl]amino]-32,35,37-trihydroxy-20,23,26,42,44-pentaoxo-18-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-7,13-dioxa-21,24,27,41,43-pentazaoctacyclo[26.14.2.23,6.214,17.18,12.129,33.010,25.034,39]pentaconta-3,5,8,10,12(48),14(47),15,17(46),29(45),30,32,34(39),35,37,49-pentadecaene-40-carboxylic acid |
InChI |
InChI=1S/C95H111Cl2N9O41/c1-31-68(114)47(98)26-58(134-31)143-82-38-11-18-52(46(97)21-38)139-54-23-39-22-53(83(54)147-95-84(75(121)72(118)57(30-109)142-95)144-59-27-48(99)69(115)32(2)135-59)137-41-14-7-35(8-15-41)81(146-94-78(124)74(120)71(117)56(29-108)141-94)66(105-85(126)61(100-4)34-5-12-42(13-6-34)138-92-79(125)76(122)80(33(3)136-92)145-93-77(123)73(119)70(116)55(28-107)140-93)89(130)102-63(37-10-17-50(112)45(96)20-37)86(127)103-64(39)88(129)101-62-36-9-16-49(111)43(19-36)60-44(24-40(110)25-51(60)113)65(91(132)133)104-90(131)67(82)106-87(62)128/h5-25,31-33,47-48,55-59,61-82,84,92-95,100,107-125H,26-30,98-99H2,1-4H3,(H,101,129)(H,102,130)(H,103,127)(H,104,131)(H,105,126)(H,106,128)(H,132,133) |
InChI Key |
WXUXPZOUSUWROU-UHFFFAOYSA-N |
SMILES |
CC1C(C(CC(O1)OC2C(C(C(OC2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)C(C7C(=O)NC(C8=C(C(=CC(=C8)O)O)C9=C(C=CC(=C9)C(C(=O)N7)NC(=O)C5NC(=O)C(NC(=O)C(C(C1=CC=C(O4)C=C1)OC1C(C(C(C(O1)CO)O)O)O)NC(=O)C(C1=CC=C(C=C1)OC1C(C(C(C(O1)C)OC1C(C(C(C(O1)CO)O)O)O)O)O)NC)C1=CC(=C(C=C1)O)Cl)O)C(=O)O)OC1CC(C(C(O1)C)O)N)Cl)CO)O)O)N)O |
Canonical SMILES |
CC1C(C(CC(O1)OC2C(C(C(OC2OC3=C4C=C5C=C3OC6=C(C=C(C=C6)C(C7C(=O)NC(C8=C(C(=CC(=C8)O)O)C9=C(C=CC(=C9)C(C(=O)N7)NC(=O)C5NC(=O)C(NC(=O)C(C(C1=CC=C(O4)C=C1)OC1C(C(C(C(O1)CO)O)O)O)NC(=O)C(C1=CC=C(C=C1)OC1C(C(C(C(O1)C)OC1C(C(C(C(O1)CO)O)O)O)O)O)NC)C1=CC(=C(C=C1)O)Cl)O)C(=O)O)OC1CC(C(C(O1)C)O)N)Cl)CO)O)O)N)O |
Synonyms |
galacardin B |
Origin of Product |
United States |
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